Cas no 1805922-54-6 (Methyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate)

• Product Name: Methyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate
• CAS No: 1805922-54-6
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 4877131
• Update Time: 2025-05-24

Methyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate

• Inchi： 1S/C9H6F2N2O3/c1-16-9(15)6-4(8(10)11)3-13-5(2-12)7(6)14/h3,8,14H,1H3
• InChI Key： ZRALZKNCIFLWOD-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C#N)=C(C=1C(=O)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1.6
• Topological Polar Surface Area: 83.2

Additional information on Methyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate (CAS: 1805922-54-6)

The compound Methyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate (CAS: 1805922-54-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the importance of this pyridine derivative as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of both cyano and difluoromethyl groups in its structure enhances its reactivity, making it a valuable building block for the development of bioactive molecules. Researchers have successfully utilized this compound in the synthesis of various kinase inhibitors, which are currently under investigation for their efficacy in treating cancers and inflammatory diseases.

One of the most notable advancements in the application of Methyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate is its role in the development of selective JAK (Janus kinase) inhibitors. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK3, a key player in immune regulation. The study reported IC50 values in the nanomolar range, suggesting high specificity and potential for clinical development.

In addition to its pharmacological applications, this compound has also been explored in material science. Its unique electronic properties, attributed to the electron-withdrawing cyano and difluoromethyl groups, make it a promising candidate for organic electronic devices. Recent research has shown that derivatives of this compound can be used to develop novel organic semiconductors with enhanced charge transport properties.

The synthesis of Methyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate has been optimized in recent years to improve yield and purity. A study published in Organic Process Research & Development detailed a scalable synthetic route that employs cost-effective reagents and mild reaction conditions. This advancement is particularly significant for industrial-scale production, ensuring a stable supply for both pharmaceutical and material science applications.

Despite these promising developments, challenges remain in the full utilization of this compound. Issues such as metabolic stability and bioavailability of its derivatives need to be addressed in future research. However, the continuous exploration of its chemical space and biological activities suggests that Methyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate will remain a focal point in chemical biology and medicinal chemistry research for years to come.